2-(Pyridin-4-yl)ethanimidamide trihydrochloride
Overview
Description
“2-(Pyridin-4-yl)ethanimidamide trihydrochloride” is a chemical compound with the CAS Number: 1955519-77-3 . It has a molecular weight of 244.55 . The IUPAC name for this compound is 2-(pyridin-4-yl)ethene-1,1-diamine trihydrochloride .
Molecular Structure Analysis
The InChI code for “2-(Pyridin-4-yl)ethanimidamide trihydrochloride” is 1S/C7H9N3.3ClH/c8-7(9)5-6-1-3-10-4-2-6;;;/h1-5H,8-9H2;3*1H . This code provides a unique identifier for the molecular structure of this compound.Scientific Research Applications
Biomedical Research
2-(Pyridin-4-yl)ethanimidamide trihydrochloride: is utilized in biomedical research for its potential role in modulating biological pathways. Its structure suggests it could interact with various enzymes and receptors, which can be pivotal in understanding disease mechanisms and developing therapeutic strategies .
Material Science
In material science, this compound’s chemical stability and reactivity make it a candidate for creating novel materials. It could be used to synthesize polymers with specific properties or to modify surfaces to enhance their interaction with biological molecules .
Chemical Synthesis
This compound serves as a building block in chemical synthesis. Its reactive groups allow for the construction of complex molecules, which can be beneficial in synthesizing new drugs or organic compounds with unique properties .
Chromatography
In chromatography, 2-(Pyridin-4-yl)ethanimidamide trihydrochloride can be used as a standard or a derivative-forming agent to help identify or quantify substances within a mixture, enhancing the accuracy of chromatographic analyses .
Analytical Chemistry
Analytical chemists may employ this compound in method development for the detection and quantification of analytes in complex samples. Its unique structure can aid in the development of selective and sensitive analytical techniques .
Pharmacology
Pharmacological studies might explore the compound’s efficacy and safety profile as a potential drug candidate. Its interaction with biological systems could lead to the discovery of new medications .
Environmental Science
Environmental scientists could use this compound to study its effects on ecosystems, its breakdown products, and its long-term environmental impact. It could also serve as a marker to track pollution sources .
Agriculture
In agriculture, research might focus on the compound’s role in plant growth, protection, or as a component of fertilizers or pesticides. Its effects on soil chemistry and plant physiology could be significant .
Safety and Hazards
properties
IUPAC Name |
2-pyridin-4-ylethanimidamide;trihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3.3ClH/c8-7(9)5-6-1-3-10-4-2-6;;;/h1-4H,5H2,(H3,8,9);3*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQXONIVHQBTIJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CC(=N)N.Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1955519-77-3 |
Source
|
| Record name | 2-(pyridin-4-yl)ethanimidamide trihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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